Cas no 887593-76-2 (2-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile)

2-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile structure
887593-76-2 structure
Product Name:2-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile
CAS No:887593-76-2
MF:C13H16N2O
MW:216.278943061829
CID:713766
PubChem ID:24690627
Update Time:2025-04-19

2-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile
    • 2-(4-hydroxy-piperidin-1-ylmethyl)-benzonitrile
    • 2-[(4-hydroxy-1-piperidinyl)methyl]Benzonitrile
    • 2-[(4-hydroxypiperidin-1-yl)methyl]benzonitrile
    • Benzonitrile,2-[(4-hydroxy-1-piperidinyl)methyl]-
    • FT-0767601
    • EN300-53962
    • SCHEMBL4241634
    • CHEMBL4553891
    • Z54509278
    • DTXSID90640737
    • 887593-76-2
    • COPODFLYJNEAKS-UHFFFAOYSA-N
    • AKOS000166976
    • A1-19914
    • DB-078207
    • MDL: MFCD06656914
    • Inchi: 1S/C13H16N2O/c14-9-11-3-1-2-4-12(11)10-15-7-5-13(16)6-8-15/h1-4,13,16H,5-8,10H2
    • InChI Key: COPODFLYJNEAKS-UHFFFAOYSA-N
    • SMILES: OC1CCN(CC2C=CC=CC=2C#N)CC1

Computed Properties

  • Exact Mass: 216.126263138g/mol
  • Monoisotopic Mass: 216.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • Density: 1.17
  • PSA: 47.26000
  • LogP: 1.45288

2-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H852870-25mg
2-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile
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$ 50.00 2022-06-04
TRC
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